Cas no 2418663-52-0 (Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate
• CAS No: 2418663-52-0
• MF: C₂₂H₃₅N₇O₂
• MW: 429.559004068375
• CID: 5679205
• PubChem ID: 165776342
• Update Time: 2025-11-04

Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26630566
• 2418663-52-0
• tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate
• Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate

• Inchi： 1S/C22H35N7O2/c1-16-18(15-27-8-6-24-7-9-27)14-19(25-26-23)17(2)20(16)28-10-12-29(13-11-28)21(30)31-22(3,4)5/h14,24H,6-13,15H2,1-5H3
• InChI Key： GQKIRDKKXNXEGG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(C)=C(C=C(C=2C)CN2CCNCC2)N=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 429.28522338g/mol
• Monoisotopic Mass: 429.28522338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.4Ų

Additional information on Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate (CAS No. 2418663-52-0)

The compound Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate (CAS No. 2418663-52-0) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a piperazine backbone and an azido functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of targeted therapies and click chemistry applications.

One of the key features of Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate is its versatility in organic synthesis. The presence of the azido group allows for efficient conjugation with alkynes via Huisgen cycloaddition, a cornerstone of click chemistry. This property is particularly valuable in the design of bioconjugates and proteolysis-targeting chimeras (PROTACs), which are currently trending topics in medicinal chemistry. The compound’s piperazine moiety further enhances its utility, as this scaffold is widely employed in the development of CNS-active drugs and GPCR modulators.

In the context of drug discovery, Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate is often explored for its potential role in structure-activity relationship (SAR) studies. The tert-butyloxycarbonyl (Boc) protecting group adds another layer of synthetic flexibility, enabling selective deprotection under mild conditions. This characteristic aligns with the growing demand for green chemistry and sustainable synthetic methodologies, which are frequently searched topics in academic and industrial forums.

The compound’s relevance extends to bioconjugation and chemical biology, where it serves as a linker or spacer in the design of fluorescent probes and molecular imaging agents. Given the rising interest in precision medicine and theranostics, researchers are increasingly investigating its applications in targeted drug delivery systems. The azido functionality, in particular, is pivotal for bioorthogonal labeling, a technique gaining traction in live-cell imaging and proteomics.

From a commercial perspective, Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening (HTS). Its unique structural attributes make it a candidate for fragment-based drug design (FBDD), a strategy widely adopted in the quest for novel kinase inhibitors and epigenetic modulators. The compound’s CAS No. 2418663-52-0 is frequently referenced in patent literature, underscoring its industrial significance.

In summary, Tert-butyl 4-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate represents a multifaceted tool in contemporary chemical research. Its applications span click chemistry, drug discovery, and bioconjugation, aligning with current trends in personalized medicine and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research endeavors.